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Compound of Interest

Compound Name: LY487379

Cat. No.: B1243298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY487379 is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 2 (mGluR2).[1][2] As a PAM, LY487379 enhances the

receptor's response to the endogenous ligand, glutamate, rather than activating the receptor

directly.[3] This mechanism allows for a more nuanced modulation of glutamatergic

neurotransmission. mGluR2 receptors are part of the Group II mGluRs, which are G-protein

coupled receptors negatively coupled to adenylyl cyclase.[4] The activation of mGluR2 leads to

a decrease in intracellular cyclic AMP (cAMP) levels. LY487379 has shown potential in

preclinical studies for its cognitive-enhancing and anxiolytic effects, making it a valuable tool for

research in neuropsychiatric disorders such as schizophrenia.[2][5]

These application notes provide detailed information on the solubility of LY487379 in Dimethyl

Sulfoxide (DMSO) and saline, along with protocols for preparing solutions for in vitro and in vivo

studies.

Data Presentation: Solubility
The solubility of LY487379 is a critical factor for its use in experimental settings. The following

table summarizes its solubility in DMSO and provides context for its use with saline-based

solutions.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 48.89 100

LY487379 is readily

soluble in DMSO,

which is an important

polar aprotic solvent

capable of dissolving

both polar and

nonpolar compounds.

[1][6]

Saline (0.9% NaCl) Low Low

Direct solubility in

aqueous solutions like

saline is limited. For in

vivo applications, a

co-solvent system is

typically required.

Protocols often

involve initial

dissolution in a small

volume of DMSO

followed by dilution

with saline or a

vehicle containing

saline.[2][7]

Molecular Weight of LY487379 Hydrochloride: 488.91 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in cell culture media for in vitro experiments.
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Materials:

LY487379 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of LY487379 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh 48.89 mg of the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the LY487379
powder.

Mixing: Vortex the solution until the powder is completely dissolved, resulting in a clear

solution. Gentle warming may be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[2]

Protocol 2: Preparation of an Injectable Solution for In
Vivo Studies (Co-Solvent Method)
This protocol describes the preparation of a formulation suitable for intraperitoneal (i.p.)

injection in animal models. This method uses a co-solvent system to achieve a stable and

injectable solution.

Materials:

100 mg/mL LY487379 stock solution in DMSO

Polyethylene glycol 300 (PEG300)
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Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure: This protocol is for preparing a 1 mL working solution with a final LY487379
concentration of 10 mg/mL.[2] Adjust volumes as needed for different final concentrations.

Initial Mixture: In a sterile tube, add 100 µL of the 100 mg/mL LY487379 stock solution in

DMSO to 400 µL of PEG300.

Homogenize: Mix the solution thoroughly until it is even and clear.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix again until homogeneous.

Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix gently but

thoroughly to ensure a uniform solution.

Use: The final solution is ready for administration. It is recommended to use the prepared

solution fresh.

Protocol 3: Preparation of an Injectable Solution for In
Vivo Studies (Simple Dilution Method)
This is an alternative, simpler method for preparing an injectable solution, particularly when

lower concentrations are needed and the final DMSO concentration can be kept low.

Materials:

LY487379 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile Saline (0.9% NaCl)

Sterile tubes
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Procedure:

Initial Dissolution: Dissolve the required amount of LY487379 powder in a small volume of

DMSO.[7]

Dilution: Gradually add the sterile saline to the DMSO solution while mixing to reach the final

desired volume and concentration.[7]

Final Concentration: Ensure the final concentration of DMSO in the solution is low (typically

<1%) to avoid vehicle-induced effects in the animal model.[7]

Use: Administer the freshly prepared solution.
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Caption: Signaling pathway of LY487379 as an mGluR2 PAM.
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Caption: General experimental workflow for LY487379.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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